Cas no 2227912-92-5 ((2R)-4,4-difluoro-4-phenylbutan-2-amine)

• Product Name: (2R)-4,4-difluoro-4-phenylbutan-2-amine
• CAS No: 2227912-92-5
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 5969969
• PubChem ID: 165851632
• Update Time: 2025-06-09

(2R)-4,4-difluoro-4-phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4,4-difluoro-4-phenylbutan-2-amine
• 2227912-92-5
• EN300-1862131

• Inchi： 1S/C10H13F2N/c1-8(13)7-10(11,12)9-5-3-2-4-6-9/h2-6,8H,7,13H2,1H3/t8-/m1/s1
• InChI Key： ZILLIBCFCOTCDA-MRVPVSSYSA-N
• SMILES： FC(C1C=CC=CC=1)(C[C@@H](C)N)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4,4-difluoro-4-phenylbutan-2-amine

Comprehensive Overview of (2R)-4,4-difluoro-4-phenylbutan-2-amine (CAS No. 2227912-92-5)

The compound (2R)-4,4-difluoro-4-phenylbutan-2-amine (CAS No. 2227912-92-5) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorinated phenyl group and the stereogenic center, make it a valuable building block for drug discovery. Recent studies highlight its role in modulating biological targets, particularly in central nervous system (CNS) disorders, where fluorinated compounds are increasingly sought after due to their enhanced metabolic stability and bioavailability.

In the context of current trends, researchers are actively exploring fluorinated amines like (2R)-4,4-difluoro-4-phenylbutan-2-amine for their applications in precision medicine and sustainable chemistry. The compound’s chirality is a critical factor, as enantiopure molecules often exhibit superior pharmacological profiles. This aligns with the growing demand for stereoselective synthesis methods, a topic frequently searched in academic and industrial databases. Additionally, its phenylbutanamine scaffold is structurally analogous to several FDA-approved drugs, sparking interest in its derivatization for novel therapeutics.

From a synthetic chemistry perspective, CAS No. 2227912-92-5 exemplifies the convergence of organofluorine chemistry and asymmetric catalysis. The incorporation of fluorine atoms into organic molecules is a hot topic, driven by the need for compounds with improved lipophilicity and membrane permeability. Searches for fluorine in drug design and chiral amine synthesis have surged, reflecting the compound’s relevance. Furthermore, its amine functionality allows for diverse transformations, enabling the creation of libraries for high-throughput screening—a strategy pivotal to modern drug discovery pipelines.

Environmental and regulatory considerations also underscore the importance of (2R)-4,4-difluoro-4-phenylbutan-2-amine. With the pharmaceutical industry prioritizing green chemistry principles, this compound’s potential for low-toxicity intermediates is being investigated. Queries related to sustainable fluorination and biodegradable amines often intersect with discussions about such molecules. Its stability under physiological conditions further positions it as a candidate for prodrug development, another area of intense research interest.

In summary, (2R)-4,4-difluoro-4-phenylbutan-2-amine (CAS No. 2227912-92-5) represents a multifaceted tool for researchers. Its alignment with trends like CNS-targeted therapies, chiral auxiliaries, and eco-friendly synthesis ensures its continued prominence in scientific literature. As the demand for tailor-made fluorochemicals grows, this compound is poised to play a pivotal role in advancing both academic and industrial applications.